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Compound of Interest

7-(Difluoromethyl)-1-
Compound Name:
naphthaldehyde

Cat. No.: B11896042

This technical guide provides a comprehensive overview of 1-Naphthaldehyde, a key aromatic
aldehyde used in various chemical syntheses and research applications.

I. Chemical and Physical Properties

1-Naphthaldehyde is a pale yellow liquid with a distinct almond-like odor. Below is a summary
of its key quantitative properties.
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Property Value Reference
CAS Number 66-77-3
Molecular Formula C11HsO
Molecular Weight 156.18 g/mol
Appearance C.:Ieér yellow to yellow-brown
liquid
Boiling Point 291.6 °C at 760 mmHg
Melting Point 1-2°C
Density 1.15 g/cm3

Refractive Index

1.6500 to 1.6540 (20°C, 589

nm)

Solubility

Insoluble in water; soluble in

organic solvents

Il. Synthesis and Experimental Protocols

A common method for the synthesis of 1-Naphthaldehyde is the oxidation of 1-

naphthylmethanol.

Experimental Protocol: Oxidation of 1-Naphthylmethanol

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1-naphthylmethanol in a suitable organic solvent such as

dichloromethane.

» Oxidizing Agent: Slowly add an oxidizing agent, for example, pyridinium chlorochromate

(PCCQC), to the solution while stirring at room temperature.

» Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).
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e Workup: Once the reaction is complete, filter the mixture through a pad of silica gel to
remove the chromium salts.

 Purification: Evaporate the solvent under reduced pressure. The resulting crude product can
be further purified by vacuum distillation or column chromatography on silica gel using a
hexane/ethyl acetate solvent system.

o Characterization: Confirm the identity and purity of the 1-Naphthaldehyde product using
techniques such as *H NMR, 3C NMR, and mass spectrometry.

lll. Applications in Research and Drug Development

1-Naphthaldehyde serves as a versatile building block in organic synthesis, particularly in the
preparation of more complex molecules with potential biological activity.

o Synthesis of Schiff Bases: It readily reacts with primary amines to form Schiff bases (imines),
which are important intermediates in the synthesis of various heterocyclic compounds and
have been investigated for their antimicrobial, antifungal, and anticancer activities.

o Fluorescent Probes: The naphthalene moiety is inherently fluorescent. Derivatives of 1-
naphthaldehyde are utilized in the design of fluorescent probes for the detection of ions and
biomolecules.

e Precursor to Pharmaceuticals: It is a precursor in the synthesis of various pharmaceutical
compounds, including potential enzyme inhibitors and receptor antagonists.

IV. Logical Workflow for Synthesis and Application

The following diagram illustrates the general workflow from the synthesis of 1-Naphthaldehyde
to its potential applications in drug discovery.
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Workflow for 1-Naphthaldehyde Synthesis and Application
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Caption: Synthesis and application workflow of 1-Naphthaldehyde.

« To cite this document: BenchChem. [Technical Guide: 1-Naphthaldehyde (CAS No. 66-77-
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[https://www.benchchem.com/product/b11896042#7-difluoromethyl-1-naphthaldehyde-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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